6-(3,3-Dimethylbicyclo[2.2.1]heptan-2-yl)-4-methylhexan-3-one

• CAS No.: 88640-76-0
• Molecular Formula: C16H28O
• Molecular Weight: 236.39 g/mol
• IUPAC Name: 6-(3,3-dimethyl-2-bicyclo[2.2.1]heptanyl)-4-methylhexan-3-one
• InChI: InChI=1S/C16H28O/c1-5-15(17)11(2)6-9-14-12-7-8-13(10-12)16(14,3)4/h11-14H,5-10H2,1-4H3
• InChI Key: MKBCHTCPFOPIRP-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C(C)CCC1C2CCC(C2)C1(C)C

Description

6-(3,3-Dimethylbicyclo[221]heptan-2-yl)-4-methylhexan-3-one is a complex organic compound characterized by its unique bicyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(3,3-Dimethylbicyclo[2.2.1]heptan-2-yl)-4-methylhexan-3-one typically involves multiple steps. One common approach is the reaction of 3,3-dimethylbicyclo[2.2.1]heptan-2-one with appropriate reagents to introduce the hexan-3-one moiety. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. The process typically includes purification steps such as distillation or crystallization to obtain the desired product in high purity .

Chemical Reactions Analysis

Types of Reactions

6-(3,3-Dimethylbicyclo[2.2.1]heptan-2-yl)-4-methylhexan-3-one can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions vary depending on the desired transformation but often involve specific temperatures, solvents, and catalysts .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

6-(3,3-Dimethylbicyclo[2.2.1]heptan-2-yl)-4-methylhexan-3-one has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 6-(3,3-Dimethylbicyclo[2.2.1]heptan-2-yl)-4-methylhexan-3-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Similar Compounds

3,3-Dimethylbicyclo[2.2.1]heptan-2-one: Shares a similar bicyclic structure but lacks the hexan-3-one moiety.

6,6-Dimethyl-2-methylenebicyclo[2.2.1]heptan-3-one: Another related compound with a different functional group arrangement.

Uniqueness

6-(3,3-Dimethylbicyclo[2.2.1]heptan-2-yl)-4-methylhexan-3-one is unique due to its specific combination of bicyclic and hexan-3-one structures, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specialized applications in research and industry .